N-[[1-(3-chloropyridine-4-carbonyl)piperidin-4-yl]methyl]methanesulfonamide

• IUPAC Name: N-[[1-(3-chloropyridine-4-carbonyl)piperidin-4-yl]methyl]methanesulfonamide
• InChI: InChI=1S/C13H18ClN3O3S/c1-21(19,20)16-8-10-3-6-17(7-4-10)13(18)11-2-5-15-9-12(11)14/h2,5,9-10,16H,3-4,6-8H2,1H3
• InChI Key: PWZYEUXDWXIHRR-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NCC1CCN(CC1)C(=O)C2=C(C=NC=C2)Cl
• Molecular Formula: C13H18ClN3O3S
• Molecular Weight: 331.82 g/mol

Description

N-[[1-(3-chloropyridine-4-carbonyl)piperidin-4-yl]methyl]methanesulfonamide is a complex organic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound features a piperidine ring, a chloropyridine moiety, and a methanesulfonamide group, making it a versatile molecule for research and industrial purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[[1-(3-chloropyridine-4-carbonyl)piperidin-4-yl]methyl]methanesulfonamide typically involves multiple steps, starting with the preparation of the piperidine and chloropyridine intermediates. The key steps include:

Formation of the Piperidine Intermediate: This can be achieved through the hydrogenation of pyridine derivatives under high pressure and temperature conditions.

Chloropyridine Synthesis: The chloropyridine moiety is synthesized via chlorination reactions using reagents like thionyl chloride or phosphorus pentachloride.

Coupling Reaction: The piperidine and chloropyridine intermediates are coupled using a suitable coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) in the presence of a base like triethylamine.

Methanesulfonamide Addition:

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. Techniques such as continuous flow chemistry and automated synthesis can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N-[[1-(3-chloropyridine-4-carbonyl)piperidin-4-yl]methyl]methanesulfonamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether or sodium borohydride in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines or alcohols.

Scientific Research Applications

N-[[1-(3-chloropyridine-4-carbonyl)piperidin-4-yl]methyl]methanesulfonamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and infectious diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[[1-(3-chloropyridine-4-carbonyl)piperidin-4-yl]methyl]methanesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or allosteric sites, thereby blocking substrate access or altering enzyme conformation. The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-[[1-(3-chloropyridine-4-carbonyl)piperidin-4-yl]methyl]methanesulfonamide: shares similarities with other sulfonamide derivatives and piperidine-containing compounds.

N-[[1-(3-chloropyridine-4-carbonyl)piperidin-4-yl]methyl]methanesulfonamide: is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties.

Uniqueness

• The presence of the chloropyridine moiety enhances its potential for nucleophilic substitution reactions.
• The methanesulfonamide group provides additional sites for chemical modification and interaction with biological targets.